8-Amino-1-methyl-3,4-dihydroquinazolin-2(1H)-one

• IUPAC Name: 8-amino-1-methyl-3,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C9H11N3O/c1-12-8-6(5-11-9(12)13)3-2-4-7(8)10/h2-4H,5,10H2,1H3,(H,11,13)
• InChI Key: IRNNNUOJKHBGLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNC1=O)C=CC=C2N
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID20725607
• Molecular Weight: 177.20 g/mol
• CAS RN: 1253225-81-8

Description

8-Amino-1-methyl-3,4-dihydroquinazolin-2(1H)-one, often referred to as 8-AMQ, is an organic compound with a unique chemical structure. It is a component of the quinazolinone family, and is used in a variety of laboratory and industrial applications. 8-AMQ is a versatile compound and is used in a number of different fields, including pharmaceuticals, biochemistry, and materials science.

Mechanism of Action

8-AMQ is a versatile compound and its mechanism of action is not well understood. However, it is known to be able to act as an inhibitor of enzymes, and has been studied as a potential treatment for a variety of diseases. It has also been studied as an anti-inflammatory agent, and has been found to be effective in reducing inflammation in animal models.
Biochemical and Physiological Effects
8-AMQ has been found to have a number of biochemical and physiological effects. It has been found to be a potent inhibitor of enzymes, and has been studied as a potential treatment for a variety of conditions. It has also been studied as an anti-inflammatory agent, and has been found to be effective in reducing inflammation in animal models. In addition, 8-AMQ has been studied as a potential treatment for cancer, and has been found to have anti-cancer effects in laboratory studies.

Advantages and Limitations for Lab Experiments

8-AMQ is a versatile compound and has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and is readily available in a variety of forms. It is also relatively stable and can be stored for extended periods of time. However, 8-AMQ is also a potent inhibitor of enzymes, and can interfere with the results of experiments. In addition, 8-AMQ is a relatively new compound, and its effects on humans are not yet fully understood.

Future Directions

Given the versatility of 8-AMQ, there are a number of potential future directions for research. These include further studies of its anti-inflammatory, anti-cancer, and enzyme-inhibiting effects. In addition, 8-AMQ could be studied as a potential treatment for a variety of other conditions, such as diabetes and cardiovascular disease. Furthermore, 8-AMQ could be studied as a potential catalyst for the synthesis of other organic compounds, and as a potential material for the development of new materials. Finally, 8-AMQ could be studied as a potential therapeutic agent for neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Scientific Research Applications

8-AMQ has been studied extensively in recent years, and has been found to have a variety of applications in scientific research. It has been used as a catalyst in the synthesis of a wide range of organic compounds, and has been used to study the structure and reactivity of various compounds. 8-AMQ has also been used in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biochemical processes.